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Compound of Interest

Compound Name: Methyl 3-(methylthio)propionate

Cat. No.: B076985

Essential Safety and Handling Guide for Methyl
3-(methylthio)propionate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 3-(methylthio)propionate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize risks.

Chemical Identifier:
e Name: Methyl 3-(methylthio)propionate
e CAS Number: 13532-18-8

e Molecular Formula: C5H1002S

Hazard Identification and Safety Precautions

Methyl 3-(methylthio)propionate is classified as a combustible liquid with a strong,
unpleasant odor.[1][2] Some safety data sheets also indicate that it may be harmful if
swallowed, in contact with skin, or if inhaled.[3][4] Adherence to strict safety protocols is crucial.

Hazard Summary Table
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Hazard Type

Classification & Precautionary
Statements

Physical Hazard

Combustible liquid (Category 4).[1][2] P210:
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[2][5]

Health Hazard

Acute toxicity, Oral (Category 4).[4] Harmful in
contact with skin or if inhaled.[3] P261: Avoid
breathing dust/fume/gas/mist/vapors/spray.[3]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[3]
P301+P317: IF SWALLOWED: Get medical
help.[4] P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.[3]

Incompatibility

Strong oxidizing agents and strong bases.[1]

Decomposition

Thermal decomposition can release irritating
gases and vapors, including carbon monoxide,

carbon dioxide, and sulfur oxides.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 3-(methylthio)propionate to prevent

exposure.

PPE Requirements Table
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[1][4]

Protects against splashes and

vapors.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.[1][3]

Prevents skin contact which

may be harmful.

Respiratory Protection

Not required under normal use
with adequate ventilation.[1] In
case of inadequate ventilation
or potential for inhalation, use

a vapor respirator.[6]

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for the safe handling of Methyl 3-

(methylthio)propionate from receipt to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure a safety shower and eye wash station are readily accessible.[6]

o Remove all potential ignition sources from the handling area.[1]

o Have spill control materials (e.g., sand, silica gel, universal binder) readily available.[1]

2. Handling the Chemical:

o Wear the mandatory PPE as specified in the table above.

» Avoid direct contact with the chemical. Do not ingest or breathe in the vapors.[1]

e Ground and bond containers when transferring material to prevent static discharge.
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» Use only non-sparking tools.
3. Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

o Keep away from heat, sparks, flame, and incompatible materials like strong oxidizing agents
and bases.[1]

4. Accidental Release Measures:
 In case of a spill, remove all ignition sources.[1]
e Ventilate the area.

» Absorb the spill with an inert absorbent material such as sand, silica gel, or a universal
binder.[1]

o Collect the absorbed material into a suitable, closed container for disposal.[1]
5. First Aid Measures:

» After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1]

 After skin contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1]

 After inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[2]

o After ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][4]

Disposal Plan

Proper disposal of Methyl 3-(methylthio)propionate and its contaminated waste is critical to
ensure environmental and personnel safety.
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Disposal Guidelines Table

Waste Type Disposal Procedure

Dispose of contents/container to an approved
] waste disposal plant in accordance with local,
Unused Chemical ) ] ]
regional, and national regulations.[1][5] Do not

empty into drains.[1]

_ Dispose of as hazardous waste in a suitable,
Contaminated PPE )
closed container.

) ] Collect in a sealed container and dispose of as
Spill Cleanup Material _ _
hazardous waste according to local regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for safely handling Methyl
3-(methylthio)propionate.
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Workflow for Handling Methyl 3-(methylthio)propionate
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Caption: Safe handling workflow for Methyl 3-(methylthio)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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